diisopropyl 5-{[3-(1,3-benzodioxol-5-yl)acryloyl]amino}-3-methyl-2,4-thiophenedicarboxylate

• IUPAC Name: dipropan-2-yl 5-[[(E)-3-(1,3-benzodioxol-5-yl)prop-2-enoyl]amino]-3-methylthiophene-2,4-dicarboxylate
• InChI: InChI=1S/C23H25NO7S/c1-12(2)30-22(26)19-14(5)20(23(27)31-13(3)4)32-21(19)24-18(25)9-7-15-6-8-16-17(10-15)29-11-28-16/h6-10,12-13H,11H2,1-5H3,(H,24,25)/b9-7+
• InChI Key: AHMALSNAWPWMSB-VQHVLOKHSA-N
• Canonical SMILES: CC1=C(SC(=C1C(=O)OC(C)C)NC(=O)C=CC2=CC3=C(C=C2)OCO3)C(=O)OC(C)C
• Isomeric SMILES: CC1=C(SC(=C1C(=O)OC(C)C)NC(=O)/C=C/C2=CC3=C(C=C2)OCO3)C(=O)OC(C)C
• Molecular Formula: C23H25NO7S
• Molecular Weight: 459.5 g/mol

Description

The compound “diisopropyl 5-{[3-(1,3-benzodioxol-5-yl)acryloyl]amino}-3-methyl-2,4-thiophenedicarboxylate” is a complex organic molecule. It contains several functional groups including an acryloyl group, an amino group, and a thiophene ring. The presence of these functional groups suggests that this compound could participate in a variety of chemical reactions.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Unfortunately, without more specific information or a detailed structural diagram, it’s difficult to provide a comprehensive analysis of its molecular structure.

Chemical Reactions Analysis

The chemical reactions that this compound could participate in would be largely determined by its functional groups. For example, the acryloyl group could potentially participate in addition reactions, while the amino group could act as a nucleophile in substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound are determined by its molecular structure. These could include properties such as its melting point, boiling point, solubility, and reactivity. Unfortunately, without more specific information on this compound, it’s difficult to provide a detailed analysis of its physical and chemical properties.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with other molecules. In the context of a drug, this would refer to how it interacts with biological targets to exert its effects. Without more specific information on this compound, it’s difficult to provide a detailed analysis of its mechanism of action.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. Without specific information on this compound, it’s difficult to provide a detailed analysis of its safety and hazards.

Future Directions

The future directions for research on this compound would depend on its properties and potential applications. For example, if it has promising biological activity, it could be further studied as a potential drug candidate.